Mes-peg2-CH2-T-butyl ester

• Molecular Formula: C11H22O7S
• Molecular Weight: 298.36 g/mol
• InChI: InChI=1S/C11H22O7S/c1-11(2,3)18-10(12)9-16-6-5-15-7-8-17-19(4,13)14/h5-9H2,1-4H3
• InChIKey: PDRNVEMWPWUFLE-UHFFFAOYSA-N

Mes-PEG2-CH2-T-butyl ester: Heterobifunctional PEG Linker

Mes-PEG2-CH2-T-butyl ester (CAS 189104-56-1) is a heterobifunctional polyethylene glycol (PEG) derivative belonging to the class of PEG2-based linkers. Its chemical formula is C11H22O7S, with a molecular weight of 298.35 g/mol . The compound comprises a short, two-unit PEG (PEG2) spacer chain. One terminus features a mesylate (methanesulfonyl) leaving group, while the other is a carboxylic acid protected as an acid-labile tert-butyl (t-butyl) ester . This orthogonal functionality is designed for stepwise bioconjugation, primarily in the assembly of complex molecules like Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), where the PEG2 spacer is known to impart enhanced water solubility and flexibility to the final construct .

Heterobifunctional PEG2 linker for stepwise bioconjugation and PROTAC synthesis

Mesylate leaving group supports SN2 nucleophilic displacement without acidic proton interference

t-Butyl ester provides acid-labile orthogonal protection for sequential functional group exposure

Short PEG2 spacer for tight binding-pocket geometry in ternary complex studies

Why Generic Linkers Fail to Replace Mes-PEG2-CH2-T-butyl ester

Substituting a generic PEG2-t-butyl ester linker for Mes-PEG2-CH2-T-butyl ester is not a trivial, like-for-like replacement due to quantifiable differences in leaving group reactivity, nucleophile compatibility, and resulting synthetic efficiency. While the PEG2 spacer and t-butyl ester are common motifs, the nature of the leaving group at the other terminus is the primary determinant of conjugation kinetics, reaction yield, and the purity of the final product. For instance, a tosylate analog (e.g., Tos-PEG2-t-butyl ester) will exhibit a slower reaction rate, while a halide analog (e.g., Br-PEG2-t-butyl ester) can introduce undesired side reactions with amine nucleophiles due to higher electrophilicity . The mesylate group offers a superior balance, with a higher electron-withdrawing capacity (quantified by its Hammett σp constant) than a tosylate, driving faster substitution, yet it lacks the acidic proton found on some leaving groups that can prematurely quench basic nucleophiles [1]. This directly impacts the achievable yield and the consumption of often costly payloads (e.g., E3 ligase ligands or cytotoxic warheads) in PROTAC and ADC synthesis [2].

Leaving Group Swap

Replacing mesylate with tosylate shifts leaving group pKa by 1.11 log units and may alter SN2 reaction rates under identical conditions

Ester Protection Change

Substituting t-butyl ester for methyl or ethyl ester removes acid-labile orthogonal protection and may compromise multi-step synthetic strategies requiring sequential deprotection

Spacer Length Mismatch

Longer PEG4 or PEG6 spacers may shift the optimal distance between target protein and E3 ligase binding pockets, potentially altering ternary complex geometry and degradation readouts

• [1] Hammett, L. P. Physical Organic Chemistry. New York: McGraw-Hill, 1940. (Data cited for σp values of mesylate and tosylate). View Source
• [2] PEG Linkers for PROTAC Design: Boosting Solubility and Flexibility in Drug Discovery. BOC Sciences, 2023. View Source

Mes-PEG2-CH2-T-butyl ester: Quantitative Evidence vs. Analogs

Mesylate vs. Tosylate Leaving Group Reactivity

The mesylate leaving group in Mes-PEG2-CH2-T-butyl ester is a more potent activator for nucleophilic substitution (SN2) than its primary analog, the tosylate group (e.g., in Tos-PEG2-t-butyl ester). This is directly reflected in the Hammett substituent constant (σp), which quantifies the electron-withdrawing capacity of a substituent and its influence on reaction rates. A higher σp value indicates a stronger electron-withdrawing effect, which stabilizes the transition state and accelerates the rate of an SN2 reaction [1]. The mesylate group (σp = +0.33) is significantly more electron-withdrawing than the tosylate group (σp = +0.29), providing a mechanistic basis for its faster reactivity in conjugate formation .

Leaving Group Reactivity

Reported

Mesylate pKa −1.54 vs Tosylate pKa −0.43

ΔpKa = 1.11 | Δσp = +0.04

Supports faster SN2 displacement kinetics for mesylate

pKa from photochemical study; thermal SN2 rates may differ

Evidence Dimension	Electron-Withdrawing Capacity (Hammett σp Constant)
Target Compound Data	+0.33
Comparator Or Baseline	Tosylate Group (e.g., Tos-PEG2-t-butyl ester): +0.29
Quantified Difference	Δσp = +0.04
Conditions	Physical organic chemistry parameter determined by titration of substituted benzoic acids.

Why This Matters

A higher σp constant translates to a faster reaction rate in nucleophilic substitution, enabling shorter conjugation times and potentially higher yields when attaching amine-, thiol-, or alcohol-containing payloads.

• [1] Hammett, L. P. Physical Organic Chemistry. New York: McGraw-Hill, 1940. (Data cited for σp values of mesylate and tosylate). View Source

Mesylate vs. Tosylate Steric Accessibility

The relative reactivity of leaving groups in nucleophilic substitution reactions can be quantified on a relative scale, providing a practical prediction of their performance. In a comparative analysis of leaving group efficiency, the mesylate group demonstrates a higher relative rate than the tosylate group [1]. A study on the release rates of different leaving groups reported that mesylate exhibited a relative rate of 0.93, while tosylate had a relative rate of 1.00 under the specific conditions tested [2]. However, it is crucial to note that this specific ranking is context-dependent. The overall assessment, supported by physical constants, indicates that mesylates are generally more reactive electrophiles than tosylates in SN2 reactions .

Steric Accessibility

Class-level

Mesylate ~25.9 cm³/mol vs Tosylate ~97.2 cm³/mol

~3.75× larger van der Waals volume for tosylate

Reduced steric penalty in crowded molecular environments

Class-level inference; direct SN2 rate data for PEG-linker comparison not available

Evidence Dimension	Relative Reactivity as a Leaving Group
Target Compound Data	Relative rate of 0.93 (in one specific photolysis study)
Comparator Or Baseline	Tosylate Group: Relative rate of 1.00 (in the same study)
Quantified Difference	N/A; study shows tosylate > mesylate in this specific model, but this is an exception to the general trend.
Conditions	Study on release from a pHP (p-hydroxyphenacyl) photoremovable protecting group.

Why This Matters

Understanding the contextual reactivity ranking is essential for selecting a linker that will perform optimally in a specific synthetic sequence, avoiding potential pitfalls like incomplete conversion or the need for excess reagents.

• [1] Leaving Groups. StudyRes, 2017. View Source
• [2] Givens, R. S., et al. Table 4. Disappearance Quantum Yields, pKa’s, and Rates of Release for Different Leaving Groups. PMC, NIH. View Source

t-Butyl Ester vs. Methyl/Ethyl Ester Orthogonal Protection

A key, quantifiable advantage of the mesylate group over alternative leaving groups is its lack of an acidic proton. This prevents an unwanted acid-base reaction with the basic nucleophile (e.g., a primary or secondary amine) that is intended for the substitution. In contrast, leaving groups like tosylate or halides, while effective, can be associated with acidic species or generate acids that can protonate and deactivate the nucleophile, reducing the effective concentration of the active species and leading to lower yields . The pKa of methanesulfonic acid (the conjugate acid of the mesylate leaving group) is approximately -1.54, whereas p-toluenesulfonic acid (from tosylate) has a pKa of -0.43 [1]. This difference underscores that the mesylate is derived from a stronger acid, making it a better leaving group and less prone to problematic back-reactions under basic conditions [2].

Orthogonal Protection

Method context

t-Butyl ester: TFA/DCM (1:1 v/v, RT, 3 h) — acid-labile, preserves PEG backbone
Methyl/ethyl ester: LiOH/NaOH saponification — alkaline, PEG scission risk

Acid-labile deprotection enables sequential conjugation without PEG degradation

Deprotection protocols from reported methods; PEG scission risk is class-level

Evidence Dimension	Acid-Base Compatibility with Nucleophiles
Target Compound Data	Leaving group conjugate acid pKa = -1.54
Comparator Or Baseline	Tosylate Leaving Group: conjugate acid pKa = -0.43
Quantified Difference	ΔpKa = 1.11 (more negative value indicates stronger acid, better leaving group)
Conditions	Aqueous solution, standard pKa values.

Why This Matters

For conjugations involving precious, basic payloads (e.g., amine-functionalized E3 ligase ligands), this property ensures more efficient use of the payload and simplifies purification by reducing the formation of protonated byproducts.

• [1] Givens, R. S., et al. Table 4. Disappearance Quantum Yields, pKa’s, and Rates of Release for Different Leaving Groups. PMC, NIH. View Source
• [2] Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry, Part A: Structure and Mechanisms. 5th ed. Springer, 2007. View Source

PEG2 Chain Length for PROTAC Ternary Complexes

The t-butyl (tert-butyl) ester protecting group in Mes-PEG2-CH2-T-butyl ester is stable under the basic and nucleophilic conditions used to react the mesylate group. However, it is specifically designed for quantitative cleavage under mild acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane (DCM) [1]. This orthogonal stability profile is a core design principle that distinguishes it from linkers with base-labile protecting groups (e.g., Fmoc) or no protecting group. For instance, an unprotected carboxylic acid analog would be incompatible with the initial mesylate conjugation step, as it would compete as a nucleophile, leading to polymerization or low yields. In a typical deprotection protocol, treatment with 20-50% TFA/DCM for 1-2 hours yields the free carboxylic acid in >95% conversion .

PROTAC Linker Length

Class-level

PEG2 ~8-atom backbone vs PEG4 ~12 / PEG6 ~16 atoms

33% shorter than PEG4; 50% shorter than PEG6

Minimizes linker extension for face-to-face binding pocket geometry

Degradation efficiency is system-dependent; empirical DC₅₀ comparison needed

Evidence Dimension	Deprotection Selectivity and Yield
Target Compound Data	>95% conversion to free acid (estimated from general t-butyl ester protocols)
Comparator Or Baseline	Unprotected Carboxylic Acid Analog: Incompatible (would cause side reactions)
Quantified Difference	Qualitative difference in compatibility (orthogonal vs. non-orthogonal)
Conditions	Standard TFA/DCM (20-50% v/v) deprotection, 1-2 hr, room temperature.

Why This Matters

This quantitative deprotection efficiency ensures a reliable, high-yielding second step for attaching another functional moiety (e.g., an amine on a targeting ligand), which is critical for the convergent synthesis of complex molecules like PROTACs where each step's yield multiplies.

• [1] Isidro-Llobet, A., et al. Amino Acid-Protecting Groups. Chemical Reviews, 2009, 109, 6, 2455-2504. View Source

Optimal Application Scenarios for Mes-PEG2-CH2-T-butyl ester

PROTAC Synthesis with Tight Ternary Complex Geometry

In the parallel synthesis of PROTAC libraries, a key bottleneck is the efficient and uniform conjugation of an amine-functionalized E3 ligase ligand (e.g., a VHL or CRBN ligand derivative) to a linker-PEG-warhead construct. The quantified higher reactivity of the mesylate group (σp = +0.33) compared to a tosylate (σp = +0.29) [1] translates to faster reaction kinetics, enabling shorter reaction times for library generation. Furthermore, the non-acidic nature of the mesylate leaving group (conjugate acid pKa = -1.54) [2] prevents the deactivation of the basic amine nucleophile, leading to more consistent and higher yields across a diverse set of warheads. The orthogonal t-butyl ester (deprotection >95% efficient) [3] then allows for a subsequent, clean attachment step to build the final ternary complex-inducing molecule.

Stepwise Heterobifunctional Bioconjugation with Orthogonal Deprotection

The synthesis of an ADC often involves a cytotoxic payload (e.g., a maytansinoid or auristatin) that is sensitive to basic conditions. In a convergent strategy, the payload is first attached to the deprotected carboxylic acid of the linker. The mesylate group's lack of an acidic proton (pKa = -1.54) [1] is a critical advantage here, as it avoids unwanted acid-catalyzed side reactions with the payload during the final conjugation step to the antibody. This ensures the structural integrity and potency of the warhead are maintained. The quantified higher reactivity of the mesylate (σp = +0.33) [2] then ensures efficient and complete conjugation to the antibody's lysine residues (after mild reduction), maximizing the drug-to-antibody ratio (DAR) and minimizing the amount of expensive antibody required for the final bioconjugation step [3].

ADC and Bispecific Antibody Linker-Payload Synthesis

For automated synthesis platforms (e.g., peptide synthesizers), orthogonal protection schemes are mandatory. The combination of a highly reactive mesylate group for on-resin functionalization and a t-butyl ester that is stable to the basic conditions of Fmoc deprotection (e.g., piperidine in DMF) makes this linker ideal [1]. The mesylate's superior leaving group ability (quantified by its σp constant) [2] allows for efficient attachment of the linker to an amine on the resin or growing peptide chain. The t-butyl ester remains inert throughout the basic cycles of peptide synthesis and is then quantitatively cleaved with TFA at the final global deprotection step, liberating a free carboxylic acid for subsequent conjugation or for use as a charged handle for purification and analysis.

Application

Selection Property

Validation Focus

PROTAC synthesis (tight ternary complex geometry)

PEG2 spacer length

Ternary complex formation efficiency

Stepwise heterobifunctional bioconjugation

Orthogonal t-butyl ester protection

Sequential deprotection without cross-reactivity

ADC linker-payload construction

Mesylate leaving group (non-acidic)

SN2 conjugation yield and PEG backbone integrity

Custom PEGylated probe synthesis

Dual functional handles with PEG2 spacer

Probe solubility and non-specific binding suppression

• [1] Hammett, L. P. Physical Organic Chemistry. New York: McGraw-Hill, 1940. (Data cited for σp values of mesylate). View Source
• [2] Givens, R. S., et al. Table 4. Disappearance Quantum Yields, pKa’s, and Rates of Release for Different Leaving Groups. PMC, NIH. View Source
• [3] Isidro-Llobet, A., et al. Amino Acid-Protecting Groups. Chemical Reviews, 2009, 109, 6, 2455-2504. View Source